499-44-5

Hinokitiol

In Stock

• CAS RN:
• 499-44-5

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-7(2)8-4-3-5-9(11)10(12)6-8/h3-7H,1-2H3,(H,11,12)

• InChIKey:
• FUWUEFKEXZQKKA-UHFFFAOYSA-N

• Iron chelator antioxidant. Inhibits UVB-induced apoptosis. Cytotoxic to cancer cells. Antioxidant, anti-inflammatory and antitumor. Active in vivo and in vitro.
  Hinokitiol is a tropolone originally isolated from the heart wood of T. plicata that has diverse biological activities, including antifungal, antibacterial, and antiproliferative properties. It inhibits proliferation of HCT-116 and SW-620 colon cancer cells (IC50s = 4.5 and 4.4 µM, respectively), arrests the cell cycle, and induces apoptosis. In mouse xenograft models of colon cancer, hinokitiol (100 mg/kg) decreases tumor volume and weight. It also has effects on platelets, inhibiting thrombus formation in mice and selectively inhibiting platelet-type 12-lipoxygenase (12-LO;  IC50 = 0.1 µM) over leukocyte-type 12-LO (IC50 = 50 µM) in vitro.
  Hinokitiol is a natural monoterpenoid found in the wood of tree...

Methyl 4-amino-5-chlorothiophene-2-carboxylate

In Stock

• CAS RN:
• 89499-44-5

• Formula:
• C6H6ClNO2S

• InChI:
• InChI=1S/C6H6ClNO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,8H2,1H3

• InChIKey:
• RUAIJHHRCIHFEV-UHFFFAOYSA-N

• Methyl 4-amino-5-chlorothiophene-2-carboxylate is a useful research compound. Its molecular formula is C6H6ClNO2S and its molecular weight is 191.64 g/mol. The purity is usually 95%.

tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate

In Stock

• CAS RN:
• 241499-44-5

• Formula:
• C19H30N2O2

• InChI:
• InChI=1S/C19H30N2O2/c1-14(2)15-6-8-16(9-7-15)20-17-10-12-21(13-11-17)18(22)23-19(3,4)5/h6-9,14,17,20H,10-13H2,1-5H3

• InChIKey:
• ZQGATDGLYABDTH-UHFFFAOYSA-N

• Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate is a useful research compound. Its molecular formula is C19H30N2O2 and its molecular weight is 318.5 g/mol. The purity is usually 95%.